Cas no 1270414-52-2 (3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPANENITRILE)

• Product Name: 3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPANENITRILE
• CAS No: 1270414-52-2
• MF: C₉H₈BrFN₂
• MW: 243.075624465942
• CID: 5583143
• PubChem ID: 129945378
• Update Time: 2025-06-29

3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPANENITRILE Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPANENITRILE
• Benzenepropanenitrile, β-amino-4-bromo-3-fluoro-
• 1270414-52-2
• N15015

• Inchi： 1S/C9H8BrFN2/c10-7-2-1-6(5-8(7)11)9(13)3-4-12/h1-2,5,9H,3,13H2
• InChI Key： YGAQDTQIQTWCFV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)C(CC#N)N

Computed Properties

• Exact Mass: 241.98549g/mol
• Monoisotopic Mass: 241.98549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.548±0.06 g/cm3(Predicted)
• Boiling Point: 381.1±37.0 °C(Predicted)
• pka: 6.27±0.10(Predicted)

Additional information on 3-AMINO-3-(4-BROMO-3-FLUOROPHENYL)PROPANENITRILE

Compound CAS No. 1270414-52-2: 3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile

The compound with CAS No. 1270414-52-2, known as 3-amino-3-(4-bromo-3-fluorophenyl)propanenitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique structure, which combines an amino group, a nitrile group, and a substituted phenyl ring, making it a versatile building block for various chemical reactions.

3-Amino-3-(4-bromo-3-fluorophenyl)propanenitrile exhibits interesting electronic properties due to the presence of electron-withdrawing groups such as the nitrile and halogen atoms. These groups influence the reactivity of the molecule, making it suitable for applications in medicinal chemistry and materials science. Recent studies have explored its potential as an intermediate in the synthesis of bioactive compounds, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of CAS No. 1270414-52-2 involves a multi-step process that typically begins with the bromination of an aromatic ring followed by fluorination and subsequent nucleophilic substitution reactions. The precise control of reaction conditions is crucial to ensure high yields and purity of the final product. Researchers have also investigated alternative synthetic pathways, such as using microwave-assisted synthesis or catalytic methods, to enhance efficiency and reduce environmental impact.

In terms of applications, 3-amino-3-(4-bromo-3-fluorophenyl)propanenitrile has shown promise in drug discovery programs targeting specific enzyme inhibitors. For instance, its ability to interact with key biological targets makes it a valuable tool in designing molecules with therapeutic potential. Recent advancements in computational chemistry have enabled researchers to predict the binding affinity of this compound to various protein targets, further accelerating its application in drug design.

Moreover, the compound's stability under different environmental conditions has been extensively studied. Its resistance to photodegradation and thermal decomposition makes it suitable for use in industrial processes where prolonged exposure to harsh conditions is unavoidable. This property also contributes to its shelf life when stored appropriately, ensuring consistent performance in various chemical reactions.

The structural uniqueness of CAS No. 1270414-52-2 lies in its ability to act as both a nucleophile and an electrophile depending on the reaction conditions. This dual functionality allows chemists to exploit it in a wide range of reactions, including coupling reactions, cyclizations, and polymerizations. For example, its use in Suzuki-Miyaura coupling reactions has been reported, where it serves as a substrate for forming biaryl compounds with high precision.

Recent research has also highlighted the potential of 3-amino-3-(4-bromo-3-fluorophenyl)propanenitrile in green chemistry initiatives. By incorporating this compound into eco-friendly synthetic pathways, researchers aim to reduce waste and minimize the use of hazardous reagents. This aligns with global efforts to promote sustainable practices within the chemical industry while maintaining high standards of product quality.

In conclusion, CAS No. 1270414-52-2, or 3-amino-3-(4-bromo-3-fluorophenyl)propanenitrile, stands out as a critical molecule in contemporary chemical research due to its unique properties and versatile applications. Its role as an intermediate in drug development and its compatibility with advanced synthetic techniques underscore its importance in both academic and industrial settings. As research continues to uncover new potentials for this compound, it is poised to make significant contributions to various fields within chemistry and beyond.